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Compound of Interest

Compound Name: Tazarotenic acid

Cat. No.: B1664432

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the handling of Tazarotenic
acid, a potent retinoid and the active metabolite of the prodrug Tazarotene. Given the limited
availability of a specific Safety Data Sheet (SDS) for Tazarotenic acid, this document
leverages safety data from Tazarotene as a primary reference, supplemented with available
information for the acid form. Adherence to these procedures is critical to ensure the safety of
all researchers, scientists, and drug development professionals in the laboratory.

Essential Safety and Handling Precautions

Tazarotenic acid, like its parent compound Tazarotene, is classified as a hazardous substance
and is suspected of damaging fertility or the unborn child. Therefore, stringent safety measures
are mandatory.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of
defense against accidental exposure.

o Eye Protection: Chemical safety goggles or glasses with side shields conforming to EN166
or NIOSH standards are required.

o Hand Protection: Handle with chemically resistant gloves (e.qg., nitrile) that have been
inspected prior to use.[1] Use proper glove removal technique to avoid skin contact.
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o Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

For tasks with a higher risk of splashes or dust generation, consider additional protective

garments.

o Respiratory Protection: In well-ventilated areas, respiratory protection may not be required

for handling small quantities. However, if dusts are generated, a NIOSH-approved respirator

IS necessary.

Engineering Controls:

» Ventilation: All handling of Tazarotenic acid powder should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation of dust.

o Eye Wash and Safety Shower: Easily accessible and fully functional emergency eyewash

stations and safety showers are mandatory in any laboratory where Tazarotenic acid is

handled.

Quantitative Data Summary

The following table summarizes the available quantitative data for Tazarotene and Tazarotenic

acid. This information is critical for risk assessment and experimental planning.

Property Tazarotene Tazarotenic Acid Source
Molecular Formula C21H21NO2S C19H17NO2S [2][3]
Molecular Weight 351.46 g/mol 323.41 g/mol
CAS Number 118292-40-3 118292-41-4
) ) White to light brown
Appearance Crystalline solid
powder
Soluble in DMSO and _
- ) ) Soluble in DMSO (20
Solubility dimethylformamide
mg/mL)
(=30 mg/mL)
Storage Temperature -20°C 2-8°C
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Standard Operating Procedure for Handling
Tazarotenic Acid

A systematic approach to handling Tazarotenic acid is crucial for maintaining a safe laboratory
environment. The following workflow outlines the key steps from receipt to disposal.
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Standard Operating Procedure for Tazarotenic Acid Handling
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Standard Operating Procedure Workflow
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Emergency Response Plan

In the event of accidental exposure, immediate and appropriate action is critical to mitigate
potential harm.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention immediately.

The following diagram outlines the logical steps to be taken in an emergency situation.
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Emergency Response Plan for Tazarotenic Acid Exposure
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Emergency Response Flowchart
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Disposal Plan

All waste containing Tazarotenic acid, including contaminated PPE, empty containers, and
experimental materials, must be treated as hazardous waste.

o Segregation: Keep Tazarotenic acid waste separate from other chemical waste streams.

o Containment: Collect all solid and liquid waste in clearly labeled, sealed, and chemically
resistant containers.

» Disposal: Dispose of the hazardous waste through your institution's designated hazardous
waste management program. Do not dispose of Tazarotenic acid down the drain or in
regular trash. For containers of highly toxic chemicals, the first three rinses must be collected
and disposed of as hazardous waste.

By adhering to these stringent safety protocols, researchers can minimize the risks associated
with handling Tazarotenic acid and maintain a safe and productive laboratory environment.
Continuous review and reinforcement of these procedures are essential for building a strong
safety culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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